Cas no 2171684-69-6 (2-amino-3-{(5-chlorofuran-2-yl)methylsulfanyl}propanamide)

• Product Name: 2-amino-3-{(5-chlorofuran-2-yl)methylsulfanyl}propanamide
• CAS No: 2171684-69-6
• MF: C₈H₁₁ClN₂O₂S
• MW: 234.703139543533
• CID: 6307732
• PubChem ID: 165486679
• Update Time: 2025-05-25

2-amino-3-{(5-chlorofuran-2-yl)methylsulfanyl}propanamide Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-{(5-chlorofuran-2-yl)methylsulfanyl}propanamide
• EN300-1289721
• 2-amino-3-{[(5-chlorofuran-2-yl)methyl]sulfanyl}propanamide
• 2171684-69-6

• Inchi： 1S/C8H11ClN2O2S/c9-7-2-1-5(13-7)3-14-4-6(10)8(11)12/h1-2,6H,3-4,10H2,(H2,11,12)
• InChI Key： XZMNTUWHCVYSMI-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(CSCC(C(N)=O)N)O1

Computed Properties

• Exact Mass: 234.0229765g/mol
• Monoisotopic Mass: 234.0229765g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 108Ų

Additional information on 2-amino-3-{(5-chlorofuran-2-yl)methylsulfanyl}propanamide

2-Amino-3-{(5-chlorofuran-2-yl)methylsulfanyl}propanamide: A Comprehensive Overview

2-Amino-3-{(5-chlorofuran-2-yl)methylsulfanyl}propanamide (CAS No. 2171684-69-6) is a complex organic compound with a unique structure that has garnered attention in various scientific domains. This compound, often referred to as 5-chlorofuran-containing propanamide, is characterized by its sulfur-containing functional group and the presence of an amino group, making it a versatile molecule with potential applications in pharmacology, materials science, and organic synthesis.

The molecular structure of 2-amino-3-{(5-chlorofuran-2-yl)methylsulfanyl}propanamide consists of a propanamide backbone with a substituted furan ring. The furan moiety, specifically the 5-chlorofuran derivative, introduces electronic and steric effects that influence the compound's reactivity and properties. The methylsulfanyl group attached to the furan ring adds further complexity to the molecule, enhancing its potential for participation in various chemical reactions.

Recent studies have highlighted the importance of sulfur-containing compounds like 5-chlorofuran-containing propanamide in medicinal chemistry. Researchers have explored its role as a potential drug candidate due to its ability to interact with biological systems in a controlled manner. For instance, investigations into its pharmacokinetic properties have revealed promising results, suggesting that it could be developed into a therapeutic agent for specific medical conditions.

In terms of synthesis, 2-amino-3-{(5-chlorofuran-2-yl)methylsulfanyl}propanamide can be prepared through a multi-step process involving nucleophilic substitution and amide formation. The use of advanced synthetic techniques has enabled chemists to optimize the yield and purity of this compound, making it more accessible for further research and development.

The application of 5-chlorofuran-containing propanamide extends beyond pharmacology. Its unique electronic properties make it a valuable component in the development of novel materials, such as polymers and sensors. Scientists have also explored its potential as a building block in organic synthesis, where it can serve as an intermediate for constructing more complex molecules with diverse functionalities.

Recent advancements in computational chemistry have provided deeper insights into the behavior of 2-amino-3-{(5-chlorofuran-2-yl)methylsulfanyl}propanamide at the molecular level. Quantum mechanical calculations have been employed to study its electronic structure, which has shed light on its reactivity patterns and interaction mechanisms with other molecules.

In conclusion, 5-chlorofuran-containing propanamide (CAS No. 2171684-69-6) is a multifaceted compound with significant potential across various scientific disciplines. Its unique structure, coupled with recent research findings, positions it as a key player in the development of innovative solutions in medicine, materials science, and organic synthesis.